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Introduction
Ceftazidime is a third-generation cephalosporin antibiotic widely used for treating various

bacterial infections.[1][2] The stability of ceftazidime in aqueous solutions is a critical concern,

as it can degrade into several products, compromising its efficacy and safety.[3][4][5][6] One of

the primary degradation products is the Δ²-ceftazidime isomer, an inactive diastereoisomer

formed by the migration of the double bond in the dihydrothiazine ring of the cephem nucleus.

[7][8] The formation of this inactive isomer reduces the potency of the drug. Therefore, a robust

and validated analytical method for the quantification of Δ²-ceftazidime in injectable ceftazidime

formulations is essential for quality control and stability studies.

This application note provides a detailed protocol for the quantification of Δ²-ceftazidime using

High-Performance Liquid Chromatography (HPLC), a widely accepted and reliable technique

for this purpose.[7][8][9][10]

Chemical Relationship
The isomerization of the active Δ³-ceftazidime to the inactive Δ²-ceftazidime is a key

degradation pathway.[8] This transformation involves the rearrangement of the double bond

within the cephem nucleus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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